Cas no 64224-18-6 (Butanedioic acid, (pyrazinylcarbonyl)-, diethyl ester)

Butanedioic acid, (pyrazinylcarbonyl)-, diethyl ester structure
64224-18-6 structure
Product Name:Butanedioic acid, (pyrazinylcarbonyl)-, diethyl ester
CAS No:64224-18-6
MF:C13H16N2O5
MW:280.276543617249
CID:1674012
Update Time:2024-09-03

Butanedioic acid, (pyrazinylcarbonyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, (pyrazinylcarbonyl)-, diethyl ester
    • Butanedioic acid, 2-(2-pyrazinylcarbonyl)-, 1,4-diethyl ester
    • Inchi: 1S/C13H16N2O5/c1-3-19-11(16)7-9(13(18)20-4-2)12(17)10-8-14-5-6-15-10/h5-6,8-9H,3-4,7H2,1-2H3
    • InChI Key: GBCZLKHAQBNALI-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C(C(C1=NC=CN=C1)=O)CC(OCC)=O

Computed Properties

  • Exact Mass: 280.10598

Experimental Properties

  • Density: 1.217±0.06 g/cm3(Predicted)
  • Boiling Point: 413.3±45.0 °C(Predicted)
  • PSA: 95.45
  • pka: 8.80±0.59(Predicted)
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